Cas no 179022-53-8 (Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride)

• Product Name: Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride
• CAS No: 179022-53-8
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD11845425
• CID: 1023828
• PubChem ID: 53399175
• Update Time: 2025-06-14

Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride
• 4-HYDROXY-PIPERIDINE-4-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• 9383AA
• AK102355
• methyl 4-hydroxypiperidine-4-carboxylate;hydrochloride
• 4-HYDROXY-PIPERIDINE-4-CARBOXYLIC ACID METHYL ESTE
• Methyl 4-hydroxypiperidine-4-carboxylate--hydrogen chloride (1/1)
• 4-Piperidinecarboxylic acid, 4-hydroxy-, methyl ester, hydro

• MDL： MFCD11845425
• Inchi： 1S/C7H13NO3.ClH/c1-11-6(9)7(10)2-4-8-5-3-7;/h8,10H,2-5H2,1H3;1H
• InChI Key： FKPJALDKKWSWBM-UHFFFAOYSA-N
• SMILES： Cl.OC1(C(=O)OC)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride

Comprehensive Overview of Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride (CAS No. 179022-53-8)

Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride (CAS No. 179022-53-8) is a versatile organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the hydroxypiperidine core and carboxylate ester functionality, make it a valuable intermediate for synthesizing bioactive molecules. With the growing demand for piperidine derivatives in drug discovery, this compound has garnered significant attention from researchers exploring novel central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound’s CAS number 179022-53-8 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Recent trends in green chemistry have also highlighted its potential as a building block for sustainable synthesis routes. Laboratories often search for "Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride solubility" or "synthetic applications of 179022-53-8," reflecting its practical relevance. Its hydrochloride salt form enhances stability, addressing common challenges in handling hygroscopic intermediates.

In pharmaceutical contexts, Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride is frequently investigated for its role in modulating neurotransmitter receptors. The 4-hydroxypiperidine moiety is a key pharmacophore in drugs targeting neurological disorders, aligning with rising interest in neurodegenerative disease treatments. Researchers also explore its utility in prodrug design, leveraging the methyl ester group for improved bioavailability. These applications resonate with trending searches like "piperidine-based drug candidates 2024" and "ester hydrolysis in drug metabolism."

From a synthetic chemistry perspective, the compound’s carboxylate and hydroxyl groups offer multifunctional reactivity, enabling diverse transformations such as amidation, reduction, and cyclization. This adaptability aligns with industry demands for high-efficiency intermediates, a topic frequently queried in AI-driven chemical synthesis platforms. Optimized protocols for its preparation—often searched as "179022-53-8 synthesis scale-up"—are crucial for industrial adoption.

Quality control of Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride involves rigorous HPLC and NMR analyses, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s spectroscopic data (e.g., IR peaks and mass fragmentation patterns) are extensively documented to support analytical workflows. Such details address common queries like "characterization of piperidine carboxylates" and "CAS 179022-53-8 purity standards."

Emerging applications in catalysis and polymeric materials further expand the compound’s utility. For instance, its integration into ligand designs for asymmetric catalysis responds to the surge in "chiral auxiliary reagents" searches. Similarly, its potential in biodegradable polymers taps into the global focus on sustainable materials—a hotspot in both academic and industrial R&D.

In summary, Methyl 4-hydroxypiperidine-4-carboxylate hydrochloride (CAS No. 179022-53-8) exemplifies the intersection of structural versatility and practical applicability. Its relevance to drug development, green synthesis, and advanced materials ensures sustained interest, as reflected in evolving search trends and scientific literature. Future research may unlock further innovations, particularly in targeted drug delivery and catalytic systems.